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Compound of Interest

Compound Name: Ethyl 3-pyridylacetate

Cat. No.: B052950

CAS Number: 39931-77-6
Molecular Formula: CoH11NO:2
Molecular Weight: 165.19 g/mol [1]

This document provides a comprehensive technical overview of Ethyl 3-pyridylacetate, a key
intermediate in pharmaceutical synthesis. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its physicochemical properties,
synthesis, analysis, and safety, along with an exploration of its role in medicinal chemistry.

Physicochemical Properties

Ethyl 3-pyridylacetate is a colorless to light yellow liquid.[2] It is soluble in organic solvents
such as ethanol and ether but insoluble in water.[3] A summary of its key physicochemical
properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 3-pyridylacetate
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Property Value Source(s)
Molecular Formula CoH11NO:2 [1]
Molecular Weight 165.19 g/mol [1]
CAS Number 39931-77-6 [1]
Appearance Colorless to Yellow Liquid [2]
Boiling Point 80 °C at 0.4 mmHg (53 Pa) [3]
Density 1.086 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.500 [3]
Flash Point >230 °F (>110 °C) [3]
Vapor Pressure 0.00542 mmHg at 25 °C [3]
LogP (Octanol/Water Partition )

Coefficient) 1.187 (Crippen Method) [4]
Water Solubility (log10ws) -1.74 (mol/L, Crippen Method) [4]
pKa (Predicted) 4.82+0.10 [3]

- Soluble in Chloroform
Solubility _ _ [5]
(Slightly), Methanol (Slightly)

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Ethyl 3-
pyridylacetate.

'H NMR: Data available, see specialized databases for spectra.

13C NMR: Data available, see specialized databases for spectra.

Mass Spectrometry (GC-MS): NIST library data indicates a top m/z peak at 92.[6]

Infrared (IR) Spectroscopy: FTIR spectra (capillary cell, neat) are available for reference.[6]
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» Raman Spectroscopy: FT-Raman spectra are available.[6]

Experimental Protocols
Synthesis

A common method for the synthesis of Ethyl 3-pyridylacetate is the Fischer esterification of 3-
pyridineacetic acid with ethanol in the presence of an acid catalyst.[3]

General Experimental Protocol: Esterification of 3-Pyridineacetic Acid

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, suspend 3-pyridineacetic acid in an excess of anhydrous ethanol.

o Catalyst Addition: Slowly add a catalytic amount of a strong acid (e.g., concentrated sulfuric
acid) to the stirred suspension.

o Reaction: Heat the mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After cooling to room temperature, neutralize the reaction mixture with a suitable
base (e.g., saturated sodium bicarbonate solution).

o Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

e Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent
(e.g., sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude
product.

Below is a conceptual workflow for this synthesis.
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Synthesis of Ethyl 3-pyridylacetate

[3-Pyridineacetic Acid Ethanol (Excess) Acid Catalyst (e.g., H2SOa4) ]
Reaction Mixture

Work-up and Purification

[Neutralization (e.q., NaHC03)]

i

[Extraction (e.g., Ethyl Acetate)]

[ Drying (e.g., Na2S0a) ]

Concentration

[Crude Ethyl 3-pyridylacetate]

—

Click to download full resolution via product page

Conceptual workflow for the synthesis and purification of Ethyl 3-pyridylacetate.
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Purification

The crude Ethyl 3-pyridylacetate can be purified by vacuum distillation or column
chromatography. For column chromatography, a silica gel stationary phase with a mobile phase
gradient of hexane and ethyl acetate is commonly employed. Recrystallization from a suitable
solvent system can also be used if the product is a solid at room temperature or can be
induced to crystallize.

Analytical Methods

The purity and identity of Ethyl 3-pyridylacetate can be confirmed using the following
analytical techniques:

e Gas Chromatography-Mass Spectrometry (GC-MS): A suitable method would involve a non-
polar or medium-polarity capillary column (e.g., DB-5ms) with a temperature gradient
program. The mass spectrometer would be operated in electron ionization (EI) mode.

o High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method using a
C18 column with a mobile phase consisting of a buffered aqueous solution and an organic
modifier (e.g., acetonitrile or methanol) is appropriate for purity analysis. Detection is
typically performed using a UV detector at a wavelength where the pyridine ring exhibits
strong absorbance (e.g., ~260 nm).

Pharmacological and Toxicological Profile
Role in Drug Development

Ethyl 3-pyridylacetate is a valuable building block in the synthesis of more complex
pharmaceutical agents. It is notably used as a reagent in the preparation of piperidinyl alkanoic
acid derivatives, which have been investigated as effective a4p1 integrin antagonists.[3]
Integrins are cell adhesion receptors involved in various physiological and pathological
processes, including inflammation and cancer. Therefore, compounds that modulate integrin
activity are of significant interest in drug discovery.

The general relationship of Ethyl 3-pyridylacetate as a precursor in the development of
potential therapeutics is illustrated below.
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Ethyl 3-pyridylacetate
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Role of Ethyl 3-pyridylacetate in the synthesis of 0431 integrin antagonists.

Toxicology and Safety

Ethyl 3-pyridylacetate is classified as an irritant. The following GHS hazard and precautionary
statements apply:

e Hazard Statements:
o H315: Causes skin irritation.[6]
o H319: Causes serious eye irritation.[6]
o H335: May cause respiratory irritation.[6]

e Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

Detailed toxicological studies, such as LD50 values, are not widely available in the public
domain. As with any chemical, it should be handled with appropriate personal protective
equipment (PPE) in a well-ventilated area.
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Metabolism

The metabolic fate of Ethyl 3-pyridylacetate has not been extensively studied. However, it is
anticipated that, like other ethyl esters, it would be susceptible to in vivo hydrolysis by
esterases to yield 3-pyridineacetic acid and ethanol.[7] The resulting 3-pyridineacetic acid
would likely undergo further metabolism and excretion.

Conclusion

Ethyl 3-pyridylacetate is a significant chemical intermediate with established applications in
the synthesis of pharmacologically active compounds, particularly as a precursor to a41
integrin antagonists. This guide provides a summary of its core technical properties, synthesis,
and safety information to support its use in research and development. Further investigation
into its own potential biological activities and a more detailed elucidation of its metabolic
pathways could open new avenues for its application in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052950#ethyl-3-pyridylacetate-cas-number-39931-
77-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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